Cas no 2227799-82-6 (methyl (3R)-3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoate
• CAS No: 2227799-82-6
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 6449351
• PubChem ID: 165945926
• Update Time: 2025-05-26

methyl (3R)-3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoate
• EN300-1784981
• 2227799-82-6

• Inchi： 1S/C11H12N2O3/c1-16-11(15)5-10(14)7-2-3-8-9(4-7)13-6-12-8/h2-4,6,10,14H,5H2,1H3,(H,12,13)/t10-/m1/s1
• InChI Key： LWVFZSFBFABZGZ-SNVBAGLBSA-N
• SMILES： O[C@H](CC(=O)OC)C1=CC=C2C(=C1)NC=N2

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 75.2Ų

Additional information on methyl (3R)-3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoate

Comprehensive Overview of Methyl (3R)-3-(1H-1,3-Benzodiazol-5-yl)-3-Hydroxypropanoate (CAS No. 2227799-82-6)

The compound methyl (3R)-3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoate (CAS No. 2227799-82-6) is a chiral ester derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a benzodiazole moiety and a hydroxypropanoate group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for chiral compounds like methyl (3R)-3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoate has surged, driven by advancements in asymmetric synthesis and green chemistry. This compound aligns with the growing trend of sustainable pharmaceutical manufacturing, as it can be synthesized using environmentally friendly catalysts. Its CAS No. 2227799-82-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The benzodiazole core of this compound is a hotspot for medicinal chemistry, as it is found in many FDA-approved drugs. Users often search for "benzodiazole derivatives in drug discovery" or "chiral ester applications," highlighting the compound's importance. Additionally, its hydroxypropanoate group is a key functional group in prodrug design, a topic gaining traction in AI-driven drug development forums.

From a technical perspective, methyl (3R)-3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoate exhibits excellent solubility in polar organic solvents, making it suitable for various reaction conditions. Its stereochemical purity (3R configuration) is critical for achieving high enantioselectivity in target molecules. This aspect is often queried in search engines as "importance of chiral purity in APIs," underscoring its industrial significance.

In summary, CAS No. 2227799-82-6 represents a versatile building block in modern organic synthesis. Its combination of a benzodiazole scaffold and a hydroxypropanoate ester positions it at the intersection of drug design and sustainable chemistry. As research continues, this compound is expected to play a pivotal role in addressing challenges like drug resistance and metabolic stability.